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Compound of Interest

Compound Name: 2,3-Dimethoxyphenylacetonitrile

Cat. No.: B1295363 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

2,3-Dimethoxyphenylacetonitrile (CAS No: 4468-57-9), a compound of interest in

pharmaceutical and chemical research. This document collates available data on its melting

point and solubility, outlines detailed experimental protocols for their determination, and

presents logical workflows to guide laboratory practice.

Core Physical Properties
Precise physical property data for 2,3-Dimethoxyphenylacetonitrile is not abundantly

available in public literature, with some ambiguity between its potential solid and liquid states at

ambient temperatures. While a definitive melting point for the 2,3-isomer is not consistently

reported, data for its isomers and related compounds, alongside general principles of organic

chemistry, provide valuable context.
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Property
2,3-
Dimethoxyphenyla
cetonitrile

3,5-
Dimethoxyphenyla
cetonitrile

(3,4-
Dimethoxyphenyl)a
cetonitrile

CAS Number 4468-57-9 13388-75-5 93-17-4

Molecular Formula C₁₀H₁₁NO₂ C₁₀H₁₁NO₂ C₁₀H₁₁NO₂

Molecular Weight 177.20 g/mol 177.20 g/mol 177.20 g/mol

Appearance Powder or liquid Crystalline powder

White to almost white

crystals or crystalline

needles

Melting Point
Not definitively

reported
54-57°C 54-57°C

Boiling Point
283.2°C at 760

mmHg[1]
Not reported

171-178°C at 10

mmHg

Solubility
No specific data

available

No specific data

available

Soluble in methanol

(10%) and ethanol

Experimental Protocols
Given the absence of specific published methods for 2,3-Dimethoxyphenylacetonitrile, the

following are detailed, generalized protocols for the determination of melting point and solubility

applicable to organic compounds.

Melting Point Determination (Capillary Method)
This method is a standard and widely used technique for determining the melting point of a

solid organic compound.[2][3]

Objective: To determine the temperature range over which the solid-to-liquid phase transition

occurs for 2,3-Dimethoxyphenylacetonitrile, assuming a solid form.

Materials:

2,3-Dimethoxyphenylacetonitrile sample

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.echemi.com/produce/pr22080123358-2-3-dimethoxyphenylacetonitrile.html
https://www.benchchem.com/product/b1295363?utm_src=pdf-body
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.benchchem.com/product/b1295363?utm_src=pdf-body
https://www.benchchem.com/product/b1295363?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle (if sample is not a fine powder)

Procedure:

Sample Preparation:

If the sample consists of large crystals, gently crush it into a fine powder using a mortar

and pestle.

Tap the open end of a capillary tube into the powdered sample to pack a small amount of

the compound into the tube.

Invert the tube and tap the sealed end on a hard surface to compact the sample at the

bottom. The packed sample should be approximately 2-3 mm in height.[2]

Apparatus Setup:

Place the packed capillary tube into the heating block of the melting point apparatus.

Ensure the thermometer is correctly positioned to accurately measure the temperature of

the block.

Determination:

Turn on the heating element and set a heating rate of approximately 10-15°C per minute

for a preliminary, rapid determination of the approximate melting range.

Allow the apparatus to cool.

For an accurate determination, prepare a new capillary and heat the block rapidly to about

15-20°C below the approximate melting point observed in the preliminary run.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reduce the heating rate to 1-2°C per minute.

Carefully observe the sample. Record the temperature at which the first drop of liquid

appears (the beginning of the melting range).

Continue heating slowly and record the temperature at which the last solid crystal melts

(the end of the melting range).

Data Recording:

The melting point is reported as a range from the temperature of initial melting to the

temperature of complete melting.

Solubility Determination (Qualitative Method)
This protocol provides a straightforward method to assess the solubility of 2,3-
Dimethoxyphenylacetonitrile in various solvents.

Objective: To qualitatively determine the solubility of 2,3-Dimethoxyphenylacetonitrile in a

range of common laboratory solvents.

Materials:

2,3-Dimethoxyphenylacetonitrile sample

A selection of solvents (e.g., water, methanol, ethanol, acetone, ethyl acetate,

dichloromethane, toluene, hexane)

Small test tubes

Spatula or calibrated dropper

Vortex mixer (optional)

Procedure:

Sample and Solvent Measurement:
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Into a clean, dry test tube, add approximately 10-20 mg of the solid compound or 1-2

drops of the liquid compound.

Add 1 mL of the chosen solvent to the test tube.

Mixing:

Agitate the mixture vigorously for 1-2 minutes. A vortex mixer can be used for more

efficient mixing.

Observation:

Visually inspect the mixture.

Soluble: The compound completely dissolves, forming a clear, homogeneous solution.

Partially Soluble: A significant portion of the compound dissolves, but some undissolved

material remains.

Insoluble: The compound does not appear to dissolve.

Heating (for sparingly soluble compounds):

If the compound is sparingly soluble at room temperature, gently warm the test tube in a

water bath and observe any changes in solubility. Note if the compound dissolves upon

heating and if it precipitates upon cooling.

Data Recording:

Record the solubility of the compound in each solvent as soluble, partially soluble, or

insoluble at the tested temperature.
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Workflow for Physical Property Determination

Melting Point Determination Solubility Determination

Obtain Sample
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Preliminary Rapid Heating

Note Approximate Melting Range

Cool Apparatus

Accurate Slow Heating

Observe and Record Melting Range

Obtain Sample and Solvents

Mix Sample and Solvent

Observe at Room Temperature

Record Solubility Gently Heat (if sparingly soluble)

If partially soluble

Observe upon Heating and Cooling

Record Observations

Click to download full resolution via product page

Caption: Workflow for determining the melting point and solubility of an organic compound.
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Plausible Synthetic Pathway for a
Dimethoxyphenylacetonitrile Derivative

Plausible Synthesis of a Dimethoxyphenylacetonitrile

Dimethoxybenzaldehyde

Reduction to Alcohol

Dimethoxybenzyl Alcohol

Conversion to Halide

Dimethoxybenzyl Halide

Cyanation

Dimethoxyphenylacetonitrile

Click to download full resolution via product page

Caption: A generalized synthetic route for the preparation of a dimethoxyphenylacetonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. echemi.com [echemi.com]

2. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

3. byjus.com [byjus.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of 2,3-Dimethoxyphenylacetonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295363#physical-properties-of-2-3-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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